Cas no 2639414-52-9 (Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate)

• Product Name: Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate
• CAS No: 2639414-52-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5641304
• PubChem ID: 165903726
• Update Time: 2025-05-19

Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate
• EN300-27782676
• 2639414-52-9
• Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate

• Inchi： 1S/C11H14N2O3/c1-2-16-11(15)9-6-13-10(14)7-3-4-12-5-8(7)9/h6,12H,2-5H2,1H3,(H,13,14)
• InChI Key： VKUOPUPITWWAEJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC(C2CCNCC=21)=O)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.4Ų

Additional information on Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate

Comprehensive Guide to Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate (CAS No. 2639414-52-9)

Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate (CAS No. 2639414-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the naphthyridine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. Researchers and industry professionals are increasingly interested in this molecule due to its potential as a building block for novel therapeutics.

The structural uniqueness of Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate lies in its fused bicyclic system containing nitrogen atoms at positions 2 and 6. The presence of both hydroxyl and ester functional groups enhances its reactivity, making it a versatile intermediate in organic synthesis. Current trends in medicinal chemistry highlight the importance of such heterocyclic compounds in developing targeted therapies for various diseases.

In pharmaceutical applications, naphthyridine derivatives like this compound are being explored for their potential biological activities. Recent studies suggest possible applications in central nervous system disorders, inflammation modulation, and enzyme inhibition. The ethyl ester group in particular contributes to improved bioavailability, a key consideration in modern drug design. This aligns with current industry focus on optimizing pharmacokinetic properties of drug candidates.

The synthesis of Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate typically involves multi-step organic reactions, with researchers constantly refining methods to improve yield and purity. Green chemistry approaches are gaining traction in its production, reflecting the broader industry shift toward sustainable synthetic methodologies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound and ensuring quality standards.

From a commercial perspective, demand for specialized pharmaceutical intermediates like this naphthyridine derivative is growing steadily. The global market for fine chemicals used in drug development continues to expand, driven by increased R&D investment in the life sciences sector. Suppliers offering high-purity Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate are well-positioned to serve pharmaceutical companies and research institutions.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound is typically stable at room temperature when protected from moisture and light, with recommended storage in amber glass containers under inert atmosphere for long-term preservation.

Recent scientific literature reveals growing interest in the structure-activity relationships of naphthyridine derivatives. Computational chemistry and molecular modeling approaches are being employed to predict the biological potential of Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate and its analogs. These in silico methods complement traditional experimental approaches, accelerating drug discovery processes.

Quality control is paramount when working with this compound, especially for pharmaceutical applications. Impurity profiling and chiral purity assessment (when applicable) are critical considerations. Current Good Manufacturing Practice (cGMP) standards apply when the material is intended for use in clinical trial materials or approved drug products.

The patent landscape surrounding naphthyridine-based compounds shows increasing activity, with numerous applications filed in recent years covering various therapeutic areas. This intellectual property activity indicates the commercial potential of this chemical class and the importance of Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate as a valuable intermediate.

Looking ahead, the development of more efficient synthetic routes to Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate remains an active area of research. Continuous flow chemistry and catalytic methods are emerging as promising approaches to scale up production while minimizing environmental impact. These advancements align with the pharmaceutical industry's commitment to sustainable development goals.

For researchers considering working with this compound, it's important to consult recent literature on naphthyridine chemistry and stay informed about regulatory requirements in their jurisdiction. The compound's Material Safety Data Sheet (MSDS) should be thoroughly reviewed before beginning any experimental work, and appropriate personal protective equipment should always be used.

In conclusion, Ethyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate represents an important building block in modern medicinal chemistry. Its unique structural features and potential biological activities make it a compound of significant interest to both academic researchers and pharmaceutical developers. As the understanding of its properties and applications continues to grow, this molecule is likely to play an increasingly important role in the discovery of new therapeutic agents.